Cas no 15781-96-1 (Benzenepropanoic acid,1,1'-anhydride)

• Product Name: Benzenepropanoic acid,1,1'-anhydride
• CAS No: 15781-96-1
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 121176
• PubChem ID: 13024780
• Update Time: 2025-04-18

Benzenepropanoic acid,1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,1,1'-anhydride
• 3-phenylpropanoyl 3-phenylpropanoate
• HYDROCINNAMIC ANHYDRIDE
• 3-phenyl-propanoic anhydride
• 3-phenyl-propionic acid anhydride
• 3-Phenylpropionicanhydride
• Benzenepropanoic acid,anhydride
• benzylacetic acid anhydride
• hydrocinnamic acid anhydride
• Phenylpropionic acid anhydride
• phenylpropionic anhydride
• DTXSID80515521
• AKOS030255296
• 15781-96-1
• SQAHPYZABTWPNY-UHFFFAOYSA-N
• SCHEMBL1739439
• 3-Phenylpropanoic anhydride

• Inchi： 1S/C18H18O3/c19-17(13-11-15-7-3-1-4-8-15)21-18(20)14-12-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key： SQAHPYZABTWPNY-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC=CC=1)=O)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.32180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives